ethyl 8-ethyl-4-{[2-(2-hydroxyethoxy)ethyl]amino}-3-quinolinecarboxylate

• IUPAC Name: ethyl 8-ethyl-4-[2-(2-hydroxyethoxy)ethylamino]quinoline-3-carboxylate
• InChI: InChI=1S/C18H24N2O4/c1-3-13-6-5-7-14-16(13)20-12-15(18(22)24-4-2)17(14)19-8-10-23-11-9-21/h5-7,12,21H,3-4,8-11H2,1-2H3,(H,19,20)
• InChI Key: LSBBORODOAWYMX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=C(C=N2)C(=O)OCC)NCCOCCO
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

Ethyl 8-ethyl-4-{[2-(2-hydroxyethoxy)ethyl]amino}-3-quinolinecarboxylate, also known as EAEQ, is a quinoline-based compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of ethyl 8-ethyl-4-{[2-(2-hydroxyethoxy)ethyl]amino}-3-quinolinecarboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair, as well as the activity of various protein kinases and phosphatases that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the inhibition of beta-amyloid plaque formation, and the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has also been shown to have antioxidant properties, as it can scavenge free radicals and protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl 8-ethyl-4-{[2-(2-hydroxyethoxy)ethyl]amino}-3-quinolinecarboxylate has several advantages for lab experiments, including its ability to inhibit cancer cell growth and proliferation, its ability to inhibit beta-amyloid plaque formation, and its antioxidant properties. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on ethyl 8-ethyl-4-{[2-(2-hydroxyethoxy)ethyl]amino}-3-quinolinecarboxylate, including further studies on its mechanism of action and potential applications in cancer research and the treatment of Alzheimer's disease. Other future directions for research include studies on the toxicity and safety of this compound and the development of new synthesis methods for this compound. Overall, this compound has the potential to be a valuable tool in scientific research, particularly in the fields of cancer research and Alzheimer's disease research.

Scientific Research Applications

Ethyl 8-ethyl-4-{[2-(2-hydroxyethoxy)ethyl]amino}-3-quinolinecarboxylate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of beta-amyloid plaques, which are associated with the development of Alzheimer's disease.